Cas no 1805663-25-5 (Methyl 6-cyano-3-ethyl-2-mercaptobenzoate)

• Product Name: Methyl 6-cyano-3-ethyl-2-mercaptobenzoate
• CAS No: 1805663-25-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5010371
• Update Time: 2025-06-07

Methyl 6-cyano-3-ethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-ethyl-2-mercaptobenzoate

• Inchi： 1S/C11H11NO2S/c1-3-7-4-5-8(6-12)9(10(7)15)11(13)14-2/h4-5,15H,3H2,1-2H3
• InChI Key： UFZIOVQWTCLNHP-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)OC)=C(C#N)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 6-cyano-3-ethyl-2-mercaptobenzoate

Methyl 6-cyano-3-ethyl-2-mercaptobenzoate (CAS No. 1805663-25-5): A Comprehensive Overview

Methyl 6-cyano-3-ethyl-2-mercaptobenzoate (CAS No. 1805663-25-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, serves as a versatile intermediate in the development of various therapeutic agents. The presence of both cyano and thiol functional groups makes it particularly intriguing for researchers exploring novel synthetic pathways and pharmacological applications.

The molecular structure of Methyl 6-cyano-3-ethyl-2-mercaptobenzoate consists of a benzoic acid core substituted with an ethyl group at the 3-position, a cyano group at the 6-position, and a methyl ester at the 2-position. The thiol (-SH) moiety located at the 2-position is particularly noteworthy, as it offers opportunities for further functionalization through various chemical reactions. This structural configuration not only enhances its reactivity but also contributes to its potential utility in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing both cyano and thiol functionalities. These groups are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, while the thiol group is a well-known pharmacophore that can interact with biological targets through disulfide bond formation or redox processes.

One of the most compelling aspects of Methyl 6-cyano-3-ethyl-2-mercaptobenzoate is its potential role in the synthesis of novel heterocyclic compounds. Heterocycles are an essential class of molecules in drug discovery, with many approved drugs featuring heterocyclic cores. The compound's structure allows for facile introduction of nitrogen-containing heterocycles through cyclization reactions, opening up avenues for designing new scaffolds with enhanced biological activity.

Recent studies have demonstrated the utility of Methyl 6-cyano-3-ethyl-2-mercaptobenzoate in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, researchers have explored its derivatives as potential inhibitors of polyphenol oxidases, which are enzymes involved in oxidative stress-related diseases. The thiol group in particular has been leveraged to design molecules that can selectively modulate these enzymes without significant off-target effects.

The synthesis of Methyl 6-cyano-3-ethyl-2-mercaptobenzoate involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the alkylation of a benzoic acid derivative followed by cyanation and thiolation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high regioselectivity. These synthetic strategies underscore the compound's importance as a building block in complex molecule construction.

The chemical stability and reactivity profile of Methyl 6-cyano-3-ethyl-2-mercaptobenzoate make it an attractive candidate for further derivatization and application in drug development. Its ability to undergo various transformations while maintaining structural integrity ensures that it can be tailored to meet specific pharmacological requirements. This adaptability is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact biological activity.

In conclusion, Methyl 6-cyano-3-ethyl-2-mercaptobenzoate (CAS No. 1805663-25-5) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and functional groups offer numerous opportunities for innovation in synthetic chemistry and medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in the discovery and development of next-generation pharmaceuticals.